Cas no 922051-91-0 (methyl 2-({5-ethyl-7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)propanoate)
methyl 2-({5-ethyl-7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)propanoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-({5-ethyl-7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)propanoate
- Propanoic acid, 2-[(5-ethyl-1,7-dihydro-7-oxo-1,2,4-triazolo[4,3-a]pyrimidin-3-yl)thio]-, methyl ester
- AKOS024639981
- methyl 2-((5-ethyl-7-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)propanoate
- methyl 2-[(5-ethyl-7-oxo-8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)sulfanyl]propanoate
- 922051-91-0
- F2328-0115
- methyl 2-({5-ethyl-7-oxo-7H,8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}sulfanyl)propanoate
-
- Inchi: 1S/C11H14N4O3S/c1-4-7-5-8(16)12-10-13-14-11(15(7)10)19-6(2)9(17)18-3/h5-6H,4H2,1-3H3,(H,12,13,16)
- InChI Key: CLDCJNGQRSKRPC-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C(SC1N2C(NN=1)=NC(=O)C=C2CC)C
Computed Properties
- Exact Mass: 282.07866149g/mol
- Monoisotopic Mass: 282.07866149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 415
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 111Ų
Experimental Properties
- Density: 1.48±0.1 g/cm3(Predicted)
- Boiling Point: 382.8±44.0 °C(Predicted)
- pka: -11.02±0.40(Predicted)
methyl 2-({5-ethyl-7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2328-0115-2μmol |
methyl 2-({5-ethyl-7-oxo-7H,8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}sulfanyl)propanoate |
922051-91-0 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2328-0115-5μmol |
methyl 2-({5-ethyl-7-oxo-7H,8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}sulfanyl)propanoate |
922051-91-0 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2328-0115-10μmol |
methyl 2-({5-ethyl-7-oxo-7H,8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}sulfanyl)propanoate |
922051-91-0 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2328-0115-20μmol |
methyl 2-({5-ethyl-7-oxo-7H,8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}sulfanyl)propanoate |
922051-91-0 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2328-0115-1mg |
methyl 2-({5-ethyl-7-oxo-7H,8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}sulfanyl)propanoate |
922051-91-0 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2328-0115-2mg |
methyl 2-({5-ethyl-7-oxo-7H,8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}sulfanyl)propanoate |
922051-91-0 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2328-0115-3mg |
methyl 2-({5-ethyl-7-oxo-7H,8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}sulfanyl)propanoate |
922051-91-0 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2328-0115-4mg |
methyl 2-({5-ethyl-7-oxo-7H,8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}sulfanyl)propanoate |
922051-91-0 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2328-0115-5mg |
methyl 2-({5-ethyl-7-oxo-7H,8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}sulfanyl)propanoate |
922051-91-0 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2328-0115-10mg |
methyl 2-({5-ethyl-7-oxo-7H,8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}sulfanyl)propanoate |
922051-91-0 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
methyl 2-({5-ethyl-7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)propanoate Related Literature
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
Additional information on methyl 2-({5-ethyl-7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)propanoate
Research Briefing on Methyl 2-({5-Ethyl-7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)propanoate (CAS: 922051-91-0)
In recent years, the compound methyl 2-({5-ethyl-7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)propanoate (CAS: 922051-91-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique triazolopyrimidine scaffold, has been investigated for its potential therapeutic applications, particularly in the context of enzyme inhibition and targeted drug design. The following briefing synthesizes the latest research findings on this molecule, highlighting its chemical properties, biological activities, and emerging applications.
The structural features of methyl 2-({5-ethyl-7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)propanoate include a triazolopyrimidine core, which is known for its versatility in interacting with biological targets. Recent studies have demonstrated that this compound exhibits potent inhibitory effects against specific kinases and proteases, making it a promising candidate for the development of novel anticancer and anti-inflammatory agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that the compound selectively targets the PI3K/AKT/mTOR pathway, a critical signaling cascade implicated in tumor growth and survival.
In addition to its kinase inhibitory properties, methyl 2-({5-ethyl-7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)propanoate has been explored for its role in modulating oxidative stress and inflammation. Research conducted by Zhang et al. (2024) demonstrated that the compound significantly reduces reactive oxygen species (ROS) production in macrophage cells, suggesting potential applications in treating neurodegenerative and cardiovascular diseases. The study further elucidated the compound's mechanism of action, linking its sulfanylpropanoate moiety to the activation of the Nrf2 antioxidant pathway.
From a synthetic chemistry perspective, recent advancements have focused on optimizing the yield and purity of methyl 2-({5-ethyl-7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)propanoate. A 2024 report in Organic Process Research & Development outlined a scalable, green chemistry approach using microwave-assisted synthesis, which reduced reaction times and improved overall efficiency. These developments are critical for facilitating large-scale production and further preclinical evaluation of the compound.
Despite these promising findings, challenges remain in the clinical translation of methyl 2-({5-ethyl-7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)propanoate. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability, necessitating formulation improvements or structural modifications to enhance its therapeutic efficacy. Ongoing research is also investigating the compound's safety profile, with preliminary data suggesting a favorable toxicity profile in animal models.
In conclusion, methyl 2-({5-ethyl-7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)propanoate represents a compelling area of research in chemical biology and drug discovery. Its dual functionality as a kinase inhibitor and antioxidant modulator positions it as a versatile scaffold for developing next-generation therapeutics. Future studies should prioritize addressing its pharmacokinetic limitations and expanding its therapeutic applications through targeted drug delivery systems.
922051-91-0 (methyl 2-({5-ethyl-7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)propanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)